Cas no 657394-63-3 (1H-Imidazolium, 1-butyl-3-ethenyl-, chloride)

1H-Imidazolium, 1-butyl-3-ethenyl-, chloride Properties

Names and Identifiers

• 1H-Imidazolium, 1-butyl-3-ethenyl-, chloride
• 1-butyl-3-ethenyl-1,2-dihydroimidazol-1-ium,chloride
• 1-butyl-3-ethenyl-1,2-dihydroimidazol-1-ium;chloride
• DTXSID10798143
• 1-Butyl-3-ethenyl-2,3-dihydro-1H-imidazol-1-ium chloride
• 657394-63-3
• +Expand

• MDL： MFCD28015751
• InChIKey： KRCYUCRTMSTHOK-UHFFFAOYSA-M
• Inchi： InChI=1S/C9H15N2.ClH/c1-3-5-6-11-8-7-10(4-2)9-11;/h4,7-9H,2-3,5-6H2,1H3;1H/q+1;/p-1
• SMILES： CCCCN1C=C[N+](=C1)C=C.[Cl-]

Computed Properties

• Exact Mass: 170.9751
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Rotatable Bond Count: 4
• Monoisotopic Mass: 188.1080262g/mol
• Heavy Atom Count: 12
• Complexity: 152
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 2
• Topological Polar Surface Area: 7.7Ų

Experimental Properties

• PSA: 9.14